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Compound of Interest

Compound Name: Carbogen

Cat. No.: B8564812 Get Quote

For the safe and compliant disposal of carbogen gas cylinders, the primary and most

recommended procedure is to return the cylinder to the gas supplier. This ensures that any

residual gas is handled by experienced personnel and the cylinder is safely depressurized,

inspected, and prepared for reuse. Attempting to dispose of the cylinder or its contents through

other means carries significant risks and may not comply with local regulations.

However, in situations where returning the cylinder is not immediately feasible, and after a

thorough risk assessment, controlled venting to the atmosphere may be considered. This must

be performed in strict accordance with safety protocols to prevent the creation of a hazardous

environment. Carbogen is a mixture of carbon dioxide and oxygen and is classified as a non-

flammable, oxidizing gas.[1][2] The primary hazards associated with its release are the

displacement of oxygen by the carbon dioxide component, potentially leading to asphyxiation in

confined spaces, and the oxidizing nature of the high oxygen concentration, which can intensify

fires.[1][2]

Essential Safety and Logistical Information
Before considering any disposal procedure other than returning the cylinder to the supplier, a

comprehensive risk assessment must be conducted. This assessment should evaluate the

location of the disposal, ventilation, potential ignition sources, and the personnel involved.

Quantitative Data for Risk Assessment
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Understanding the occupational exposure limits for the components of carbogen is critical for

ensuring safety during any potential release. The following table summarizes the key exposure

limits for carbon dioxide.

Parameter Value Regulatory Body

Permissible Exposure Limit

(PEL) - 8-hour Time-Weighted

Average (TWA) for CO2

5,000 ppm OSHA[3]

Threshold Limit Value (TLV) -

8-hour TWA for CO2
5,000 ppm ACGIH[3]

Ceiling Exposure Limit (not to

be exceeded) for CO2
30,000 ppm for 10 minutes ACGIH[3]

Immediately Dangerous to Life

and Health (IDLH) for CO2
40,000 ppm NIOSH[3]

Operational Plan: Controlled Venting of Carbogen
This protocol is intended for trained laboratory personnel only and should be performed in a

well-ventilated area, away from people and ignition sources. For more comprehensive

guidance on gas disposal, refer to the European Industrial Gases Association (EIGA) document

Doc. 30, "Disposal of Gases".[1][2][4]

Experimental Protocol: Step-by-Step Guidance for
Controlled Venting

Personnel and Location:

Only experienced and properly instructed personnel should handle the gas cylinder.[1][2]

Select a well-ventilated outdoor location or a properly functioning fume hood with high flow

rates.

Ensure the area is clear of all personnel not involved in the procedure.
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Post warning signs indicating that gas venting is in progress.

Personal Protective Equipment (PPE):

Wear safety glasses.

Wear appropriate gloves.

Equipment:

Use a cylinder cart to transport the carbogen cylinder.[2]

Utilize a regulator suitable for oxygen service and compatible with the cylinder valve.

Attach a sufficient length of tubing to the regulator outlet to direct the gas flow to a safe

discharge point. Ensure the tubing material is compatible with carbogen.

Have a portable carbon dioxide and oxygen gas monitor on hand to check the

atmospheric concentrations in the vicinity.

Procedure:

1. Transport the carbogen cylinder securely on a cylinder cart to the designated well-

ventilated area.

2. Secure the cylinder in an upright position to a stable object.

3. Attach the appropriate regulator to the cylinder valve. Ensure the connection is tight.

4. Attach the tubing to the regulator outlet and direct the other end to a safe point of

discharge, away from any air intakes, drains, or confined spaces.

5. Slowly open the cylinder valve.

6. Set the regulator to a very low flow rate to ensure a slow and controlled release of the gas.

7. Continuously monitor the area with the gas detector to ensure that the concentration of

carbon dioxide remains well below the occupational exposure limits and that the oxygen

level does not create a significant fire hazard.
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8. Allow the cylinder to vent completely. The sound of the gas escaping will cease when the

cylinder is empty.

9. Once the cylinder is empty, close the cylinder valve.

10. Close the regulator and allow any residual gas in the system to vent.

11. Disconnect the regulator and tubing.

12. Replace the cylinder valve cap.

13. Mark the cylinder as "EMPTY".

14. Store the empty cylinder in a designated area for return to the supplier.
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Caption: Decision workflow for the proper disposal of carbogen gas cylinders.

Experimental Workflow for Controlled Venting of
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Caption: Step-by-step workflow for the controlled venting of a carbogen gas cylinder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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